Cas no 93804-13-8 (ethyl 2-hexyl-4-oxocyclohexanecarboxylate)

• Product Name: ethyl 2-hexyl-4-oxocyclohexanecarboxylate
• CAS No: 93804-13-8
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 1000117
• PubChem ID: 3022419
• Update Time: 2025-04-20

ethyl 2-hexyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hexyl-4-oxocyclohexanecarboxylate
• ethyl 2-hexyl-4-oxocyclohexane-1-carboxylate
• NS00064322
• EINECS 298-387-6
• 93804-13-8
• DTXSID50917856
• DJUSCERMQZVELF-UHFFFAOYSA-N

• Inchi： 1S/C15H26O3/c1-3-5-6-7-8-12-11-13(16)9-10-14(12)15(17)18-4-2/h12,14H,3-11H2,1-2H3
• InChI Key： DJUSCERMQZVELF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1CCCCCC)=O)=O

Computed Properties

• Exact Mass: 254.188195
• Monoisotopic Mass: 254.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 3.8

Experimental Properties

• Density: 0.975
• Boiling Point: 342.6°C at 760 mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.458